![molecular formula C6H7NO3 B2521971 (1S,5R)-3-Hydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione CAS No. 2580090-61-3](/img/structure/B2521971.png)
(1S,5R)-3-Hydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione
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Description
(1S,5R)-3-Hydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione is a useful research compound. Its molecular formula is C6H7NO3 and its molecular weight is 141.126. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Bicyclic Azetidine Derivatives
Research has shown the potential of bicyclic azetidine derivatives for various synthetic applications. Barrett et al. (2002) demonstrated the conversion of (2S)-N-Benzoyl-2-azetidinecarboxylic acid into several derivatives of (5R)-1-azabicycloheptane through a series of chemical reactions, including lactamization, aldol reaction, and reduction. These steps elucidated the versatility of bicyclic compounds in synthesizing complex molecular structures, which could be beneficial for developing novel materials or pharmaceuticals (Barrett, Dozzo, White, & Williams, 2002).
Aza-Prins-Pinacol Reaction
The aza-Prins-pinacol reaction has been utilized for synthesizing 7-azabicyclo[2.2.1]heptanes and facilitating ring expansion to [3.2.1]tropanes. Armstrong and Shanahan (2005) highlighted this approach as a concise entry to azabicyclic targets, showcasing the compound's utility in constructing complex bicyclic frameworks efficiently. This method opens up pathways for developing biologically relevant compounds and highlights the structural versatility of azabicyclic compounds in organic synthesis (Armstrong & Shanahan, 2005).
Synthesis of Enantiopure Analogues
The synthesis of enantiopure analogues of 3-hydroxyproline and other derivatives showcases the importance of (1S,5R)-3-Hydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione in creating restricted analogues of biologically significant molecules. Avenoza et al. (2002) described a synthesis route starting from the Diels–Alder reaction, highlighting the compound's role in producing enantiomerically pure bicyclic acids. This research underlines the compound's significance in synthesizing stereochemically complex molecules, essential for drug discovery and development (Avenoza, Barriobero, Busto, Cativiela, & Peregrina, 2002).
Functional Diversity and Synthesis of γ-Amino Acid Analogues
Garsi et al. (2022) discussed a versatile synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, leading to the synthesis of backbone-constrained γ-amino acid analogues. This research highlights the compound's utility in creating functionally diverse molecules, including analogues of FDA-approved drugs, showcasing its potential in medicinal chemistry and drug design (Garsi, Guggari, Deis, Ma, Hocine, & Hanessian, 2022).
Properties
IUPAC Name |
(1S,5R)-3-hydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c8-5-3-1-2-4(3)6(9)7(5)10/h3-4,10H,1-2H2/t3-,4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRIAQJBPJWWFCK-ZXZARUISSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C1C(=O)N(C2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2[C@@H]1C(=O)N(C2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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